![molecular formula C7H11NO3 B6341644 Ethoxycarbonylcyclopropane-1-carbamide CAS No. 6914-75-6](/img/structure/B6341644.png)
Ethoxycarbonylcyclopropane-1-carbamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethoxycarbonylcyclopropane-1-carbamide, commonly known as Carbamoyl-Ethyl-Cyclopropane (CEC), is an organic compound with a wide range of applications in the field of scientific research. It is an important reagent for organic synthesis, and its unique structure has been used in various studies to better understand the mechanism of action of various compounds. CEC is also used in the study of biochemical and physiological effects, as well as for its advantages and limitations for lab experiments.
Scientific Research Applications
Ethoxycarbonylcyclopropane-1-carbamide has a wide range of applications in scientific research, including in the study of biochemical and physiological effects. This compound has been used to study the effects of various compounds on the human body, as well as to study the mechanism of action of various compounds. This compound has also been used in the study of drug metabolism and drug-drug interactions. In addition, this compound has been used to study the effects of various compounds on the environment, as well as to study the mechanism of action of various compounds.
Mechanism of Action
Ethoxycarbonylcyclopropane-1-carbamide is known to act as a proton donor and acceptor, and is thought to be involved in the regulation of various biochemical and physiological processes. This compound is also known to be involved in the metabolism of various compounds, including drugs, and is thought to be involved in the regulation of various biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to have an anti-inflammatory effect, and has been shown to reduce the production of pro-inflammatory cytokines. This compound has also been shown to reduce the production of reactive oxygen species, and has been shown to reduce the production of nitric oxide. This compound has also been shown to reduce the production of prostaglandins, and has been shown to reduce the production of histamine. In addition, this compound has been shown to reduce the production of leukotrienes, and has been shown to reduce the production of thromboxanes.
Advantages and Limitations for Lab Experiments
Ethoxycarbonylcyclopropane-1-carbamide has several advantages and limitations for lab experiments. One of the major advantages of this compound is its ability to act as a proton donor and acceptor, which makes it useful in the study of various biochemical and physiological processes. In addition, this compound is relatively easy to synthesize and is relatively stable, making it easy to use in lab experiments. One of the major limitations of this compound is its low solubility in water, which can make it difficult to use in certain lab experiments.
Future Directions
There are several possible future directions for the use of Ethoxycarbonylcyclopropane-1-carbamide in scientific research. One possible future direction is the use of this compound in the study of drug metabolism and drug-drug interactions. Another possible future direction is the use of this compound in the study of the effects of various compounds on the environment. Additionally, this compound could be used in the study of the mechanism of action of various compounds, as well as in the study of the biochemical and physiological effects of various compounds. Finally, this compound could be used in the development of new drugs and drug delivery systems.
Synthesis Methods
Ethoxycarbonylcyclopropane-1-carbamide can be synthesized through a two-step process involving the reaction of ethyl bromide with ethylene oxide and then the reaction of the resulting ethoxycarbonylcyclopropane with ammonium carbamate. The first step involves the reaction of ethyl bromide with ethylene oxide in the presence of triethylamine and a catalytic amount of palladium chloride. This reaction results in the formation of ethoxycarbonylcyclopropane. The second step involves the reaction of the ethoxycarbonylcyclopropane with ammonium carbamate to form this compound.
properties
IUPAC Name |
ethyl 1-carbamoylcyclopropane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c1-2-11-6(10)7(3-4-7)5(8)9/h2-4H2,1H3,(H2,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHOYQSZNVLSDNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CC1)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70332507 |
Source
|
Record name | 1-Ethoxycarbonylcyclopropane-1-carbamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70332507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6914-75-6 |
Source
|
Record name | 1-Ethoxycarbonylcyclopropane-1-carbamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70332507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.